Cas no 893750-77-1 (1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 893750-77-1
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5235473
• PubChem ID: 55252850
• Update Time: 2026-03-08

1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H14N2O3/c9-2-1-3-10-5-6(8(12)13)4-7(10)11/h6H,1-5,9H2,(H,12,13)
• InChI Key： PGMWCYUUUCQPBZ-UHFFFAOYSA-N
• SMILES： N1(CCCN)C(=O)CC(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 893750-77-1)

1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 893750-77-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of selective matrix metalloproteinase (MMP) inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against MMP-9, a target implicated in cancer metastasis and inflammatory diseases. The structural flexibility of the pyrrolidine ring and the carboxylic acid moiety were identified as critical features for achieving high selectivity and potency.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the design of small-molecule modulators of the NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome. The researchers synthesized a series of analogs bearing the 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid scaffold and evaluated their ability to suppress interleukin-1β production in macrophages. Several analogs showed promising activity, suggesting potential applications in the treatment of inflammatory and autoimmune disorders.

From a synthetic chemistry perspective, advances in the efficient preparation of 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid have been reported. A 2022 paper in Organic Process Research & Development described a scalable, enantioselective synthesis route that avoids the use of hazardous reagents and improves overall yield. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact.

In the realm of drug delivery, researchers have recently explored the conjugation of 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid with nanoparticle carriers. A 2023 study in ACS Nano demonstrated that the compound's amino and carboxyl groups facilitate stable attachment to gold nanoparticles while maintaining biological activity. This approach shows promise for targeted delivery of therapeutics to specific tissues or cells.

Looking forward, the unique structural features of 1-(3-aminopropyl)-5-oxopyrrolidine-3-carboxylic acid continue to inspire novel applications in drug discovery. Ongoing research is investigating its potential in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important tool in medicinal chemistry for years to come.